3-chloro-N-{1-[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}benzamide

Specification

• CAS No.: 1005976-34-0
• Molecular Formula: C24H20ClN7O
• Molecular Weight: 457.9 g/mol
• IUPAC Name: 3-chloro-N-[2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-5-methylpyrazol-3-yl]benzamide
• Standard InChI: InChI=1S/C24H20ClN7O/c1-14-7-8-20(15(2)9-14)31-22-19(12-28-31)23(27-13-26-22)32-21(10-16(3)30-32)29-24(33)17-5-4-6-18(25)11-17/h4-13H,1-3H3,(H,29,33)
• Standard InChI Key: LURPYMGVYPQNFK-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=NC=N3)N4C(=CC(=N4)C)NC(=O)C5=CC(=CC=C5)Cl)C
• Canonical SMILES: CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=NC=N3)N4C(=CC(=N4)C)NC(=O)C5=CC(=CC=C5)Cl)C

Introduction

Synthesis

The synthesis of such compounds typically involves multi-step reactions. Key methods may include:

• Starting Materials: Pyrazole derivatives and benzamide structures.

• Reaction Conditions: Careful control of temperature, solvent choice, and reaction time is crucial for high yields and purity.

• Analytical Techniques: High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are used to monitor progress and verify the structure of intermediates.

Potential Applications

Pyrazolo[3,4-d]pyrimidine derivatives are known for their diverse biological activities, including:

• Anti-inflammatory Activity: Potential as inhibitors of enzymes involved in inflammatory pathways.

• Anticancer Activity: Interaction with targets involved in cancer cell proliferation.

• Pharmacological Properties: Suitable scaffolds for drug development due to their ability to interact with specific biological targets.

Research Findings

While specific research findings on 3-chloro-N-{1-[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}benzamide are not available, related compounds have shown promising results in biological assays. For example, compounds with similar structures have demonstrated potent activity at low nanomolar concentrations, making them candidates for therapeutic development.